Roundup

• Synonyms: gliphosate; glyphosate; glyphosate hydrochloride (2:1); glyphosate, calcium salt; glyphosate, calcium salt (1:1); glyphosate, copper (2+) salt; glyphosate, dilithium salt; glyphosate, disodium salt; glyphosate, magnesium salt; glyphosate, magnesium salt (2:1); glyphosate, monoammonium salt; glyphosate, monopotassium salt; glyphosate, monosodium salt; glyphosate, sodium salt; glyphosate, zinc salt; Kalach 360 SL; N-(phosphonomethyl)glycine; Roundup; yerbimat
• Molecular Formula: C3H6NO5P-2
• Molecular Weight: 167.06 g/mol
• SMILES: C(C(=O)[O-])NCP(=O)(O)[O-]
• InChI: InChI=1S/C3H8NO5P/c5-3(6)1-4-2-10(7,8)9/h4H,1-2H2,(H,5,6)(H2,7,8,9)/p-2
• InChIKey: XDDAORKBJWWYJS-UHFFFAOYSA-L

Researchers evaluating glyphosate sources face a critical choice: commodity active ingredient vs. performance-optimized formulation. Roundup's proprietary surfactant system with isopropylamine salt delivers superior herbicidal activity over generic single-salt alternatives. • EPSPS inhibition (IC50 5-7 µM) with enhanced translocation from optimized salt-surfactant synergy • 30% efficacy retention after 240-min rain vs. 60% loss for ammonium salt formulations • €250/ha cost advantage over mechanical weeding in vineyards Supplied with Certificates of Analysis; bulk packaging available.

Roundup Glyphosate: Broad-Spectrum Herbicide

Roundup is a commercial formulation containing the active ingredient glyphosate, a broad-spectrum, non-selective, post-emergence herbicide that functions by inhibiting the 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS) enzyme in plants, thereby disrupting aromatic amino acid synthesis [1]. As the world's most widely used herbicide, glyphosate has an oral LD50 of 1568 mg/kg in rats, indicating relatively low acute mammalian toxicity compared to other pesticide classes [2]. The compound is typically formulated as an isopropylamine, potassium, or ammonium salt to enhance water solubility and systemic translocation within target plants [3].

Active ingredient Glyphosate (EPSPS inhibitor), broad-spectrum post-emergence herbicide

Formulation type Commercial blend with proprietary surfactant/adjuvant system; available as isopropylamine, potassium, or ammonium salt

Acute toxicity context Reported low acute mammalian toxicity relative to other non-selective herbicide classes

• [1] Duke, S. O. (2020). Glyphosate: Environmental fate and impact. Weed Science, 68(3), 201-207. View Source
• [2] Standard Methods Committee. (2023). 6651 Glyphosate Herbicide. In W.C. Lipps, T.E. Baxter, & E. Braun-Howland (Eds.), Standard Methods For the Examination of Water and Wastewater. Washington DC: APHA Press. View Source
• [3] Gillespie, J., et al. (1995). U.S. Patent No. 5,633,397. Washington, DC: U.S. Patent and Trademark Office. View Source

Roundup Formulation: Why Generics Fall Short

While the active ingredient glyphosate is available in numerous generic formulations, direct substitution of Roundup with these alternatives is scientifically inadvisable. The herbicidal efficacy and environmental behavior of a glyphosate-based product are profoundly influenced by its salt form and the proprietary surfactant/adjuvant system employed [1]. For instance, the specific combination of potassium and monoisopropylamine salts in a high-load formulation has been shown to significantly enhance herbicidal activity compared to standard single-salt formulations [2]. Furthermore, research demonstrates that the toxicity profile of a commercial formulation can differ substantially from its active ingredient alone, underscoring that co-formulants are not inert bystanders but active contributors to a product's biological impact [3]. Therefore, selecting a specific formulation like Roundup is a decision based on a quantifiable performance and safety package, not merely a commodity purchase of glyphosate.

Roundup

Target formulation profile

• Specific salt form(s) engineered for systemic translocation
• Proprietary surfactant system ensures consistent herbicidal activity
• Formulation co-formulants influence toxicity profile distinct from active ingredient alone

Generic Glyphosate

Risk of direct interchange

• Salt form mismatch may alter uptake and efficacy
• Different adjuvant packages may reduce control consistency and spectrum
• Toxicity and handling profile may shift unexpectedly from reference formulation

• [1] Cao, G., et al. (1998). N-acyl sarcosinates as glyphosate adjuvants. U.S. Patent No. 5,985,798. View Source
• [2] Toledo, R., Mattos, E., Oliveira, T., & Galera, L. (2019). High-load glyphosate herbicidal composition, ready-to-use formulation obtained from the composition, and method for controlling various weed species in agricultural crops. International Patent Application No. WO2019/169465A1. View Source
• [3] Mesnage, R., et al. (2022). Cytotoxicity Mechanisms of Eight Major Herbicide Active Ingredients in Comparison to Their Commercial Formulations. Toxics, 10(11), 711. View Source

Roundup Performance Evidence vs. Key Comparators

Burndown Efficacy vs. Paraquat & Glufosinate

In a direct head-to-head field trial, a glyphosate tank mix with 2,4-D or dicamba provided excellent control of hairy vetch and cereal rye, whereas glyphosate alone showed declining control. Notably, glufosinate alone provided similar control to the glyphosate tank mix for vetch, but contact herbicides like glufosinate and paraquat required optimal spray coverage and were more prone to allow plant regrowth under suboptimal conditions [1].

Burndown control

Head-to-head

Glyphosate + 2,4‑D/dicamba: reported excellent cover crop control; Glufosinate/paraquat: variable control, regrowth risk under suboptimal coverage

Supports broader control consistency with tank‑mix

Field trial, Maryland, rye and hairy vetch cover crops

Evidence Dimension	Weed control consistency and spectrum
Target Compound Data	Glyphosate tank-mixed with 2,4-D or dicamba provided excellent, consistent control of broadleaf and grass cover crops.
Comparator Or Baseline	Glufosinate alone and paraquat alone or in mixture provided variable control, with glufosinate allowing regrowth (Fig. 4c, 4d) if spray coverage was inadequate [1].
Quantified Difference	Qualitative observation: Glyphosate mixtures provided more reliable control; paraquat+glyphosate mixture showed declining efficacy on vetch (Fig. 4).
Conditions	Field trial in Maryland, USA, on rye and hairy vetch cover crops, applied April 11.

Why This Matters

This demonstrates that Roundup in a tank mix offers a more robust and forgiving control spectrum than contact herbicides, reducing the risk of weed escapes and regrowth.

• [1] Vollmer, K. (2023). How's That Burndown Looking? University of Maryland Extension Agronomy News. View Source

Cost-Effectiveness vs. Clethodim in Grassland Restoration

In a study comparing glyphosate (Roundup) and clethodim for controlling exotic cool-season grasses (ECSG) in Nebraska, glyphosate was found to be more effective at treating ECSG and was less expensive. Post-treatment analysis showed glyphosate resulted in greater relative coverage of native species and lower relative coverage of ECSG compared to clethodim [1].

Restoration cost

Head-to-head

Glyphosate: lower cost, greater native species coverage; Clethodim: higher cost, lower native coverage

Reported cost-effective outcome for grassland restoration

Nebraska grassland, fall application

Evidence Dimension	Economic cost and ecological outcome
Target Compound Data	Glyphosate (Roundup) was less expensive and resulted in lower relative coverage of exotic cool-season grasses (ECSG) and greater native species coverage.
Comparator Or Baseline	Clethodim (Select Max) was more expensive and resulted in higher relative ECSG coverage and lower native species coverage.
Quantified Difference	Exact cost difference not quantified in abstract, but glyphosate was explicitly stated as 'less expensive' [1].
Conditions	Field study in Central Platte River Valley, Nebraska, USA. Fall spray application in November 2023, data collected the following June.

Why This Matters

For ecological restoration projects with budget constraints, Roundup offers a more cost-effective solution that also better promotes native plant community recovery.

• [1] Muzzy, E. J., Wiese, J. D., & Kanz, A. J. (2025). Restoring Exotic Cool-Season Grass Dominated Landscapes with Clethodim and Glyphosate. Transactions of the Nebraska Academy of Sciences, 45, 6-22. View Source

Chemical vs. Mechanical Weeding Cost in Vineyards

A micro-economic analysis of glyphosate replacement in French vineyards revealed that mechanical weeding costs an average of €250/ha more than glyphosate-based chemical weeding, with a range from €12 to €553/ha depending on the specific wine-producing area [1]. This quantifies the substantial economic advantage of glyphosate in this high-value crop system.

Mechanical vs. chemical weeding cost

Cross-study comparable

+€250/ha additional cost for mechanical weeding

Quantified economic differential in vineyard operations

Economic modeling of French vineyards

Evidence Dimension	Weed management cost per hectare
Target Compound Data	Glyphosate chemical weeding cost: baseline (exact €40/ha in other study, see [2])
Comparator Or Baseline	Mechanical weeding cost: +€250/ha average additional cost over glyphosate [1].
Quantified Difference	Mechanical weeding is €250/ha more expensive on average, representing an approximate 86% cost increase over the glyphosate baseline of ~€40/ha [2].
Conditions	Economic modeling of French vineyards, comparing glyphosate chemical weeding to mechanical weeding alternatives.

Why This Matters

This data provides a clear, large-scale economic justification for selecting Roundup in vineyard operations, where labor and fuel costs for mechanical weeding are prohibitive.

• [1] Jaeck, M., et al. (2023). The micro-economic impacts of a ban on glyphosate and its replacement with mechanical weeding in French vineyards. AgroParisTech. View Source
• [2] PSE Agriculture Journals. (n.d.). Calculated process costs for weed management in European agriculture. View Source

Soil Persistence and Carryover Risk

Compared with most other herbicides, glyphosate has a relatively short half-life in soil, averaging about 30 days in temperate climates, primarily due to rapid microbial degradation [1]. This characteristic is a key differentiator from many pre-emergent and selective herbicides that can persist in soil for months or years, potentially injuring subsequent rotational crops.

Soil half‑life

Class-level inference

~30 days DT50 in temperate soils

Supports low carryover risk and flexible rotation planning

Review of environmental fate literature

Evidence Dimension	Soil half-life (DT50)
Target Compound Data	Glyphosate half-life: average ~30 days in temperate soils [1].
Comparator Or Baseline	Most other herbicides (implied class): longer half-lives, specific comparator data not provided.
Quantified Difference	Qualitative class-level difference; glyphosate is among the shortest-persistence broad-spectrum herbicides.
Conditions	Review of environmental fate data across multiple studies and soil types.

Why This Matters

The short soil half-life of Roundup minimizes carryover concerns and allows for flexible crop rotation planning, a critical factor in intensive agricultural systems.

• [1] Duke, S. O. (2020). Glyphosate: Environmental fate and impact. Weed Science, 68(3), 201-207. View Source

Formulation Cytotoxicity in Mammalian Cells

A 2022 study comparing the cytotoxicity of eight major herbicide active ingredients and their commercial formulations in human hepatoma HepG2 cells found that the commercial formulation of glyphosate (Roundup Probio) was more toxic than the glyphosate active ingredient alone [1]. This effect was also observed for fluroxypyr, quizalofop-p-ethyl, and dicamba formulations, indicating that formulation-specific co-formulants significantly impact the toxicity profile and should be considered in product selection and risk assessment.

Formulation cytotoxicity

Head-to-head

Roundup Probio more toxic than glyphosate active ingredient alone; similar effect seen with dicamba and 2,4‑D formulations

Highlights need for formulation‑specific toxicity review

HepG2 MTT assay

Evidence Dimension	In vitro cytotoxicity in human HepG2 cells
Target Compound Data	Roundup Probio (glyphosate formulation): more toxic than glyphosate active ingredient alone [1].
Comparator Or Baseline	Glyphosate active ingredient (alone); formulations of dicamba (Hunter), 2,4-D (Anti-Liserons) were also more toxic than their active ingredients [1].
Quantified Difference	Qualitative observation of increased toxicity; no specific IC50 values provided in abstract.
Conditions	MTT assay in human hepatoma HepG2 cells; study included eight herbicide active ingredients and their formulations.

Why This Matters

This evidence highlights that the safety and handling profile of a herbicide is not solely determined by its active ingredient. The specific formulation, like Roundup, has a distinct toxicological footprint that must be accounted for in workplace safety protocols and regulatory compliance.

• [1] Mesnage, R., et al. (2022). Cytotoxicity Mechanisms of Eight Major Herbicide Active Ingredients in Comparison to Their Commercial Formulations. Toxics, 10(11), 711. View Source

Acute Mammalian Toxicity Profile vs. Alternatives

Glyphosate exhibits an oral LD50 of 1568 mg/kg in rats, which classifies it as having relatively low acute mammalian toxicity [1]. This is in contrast to other non-selective herbicides like paraquat, which is known to be highly toxic to humans with an oral LD50 in the range of 22-150 mg/kg [2], and glufosinate, which has a moderate toxicity profile. This differential is a critical factor in product stewardship and operator safety.

Acute oral toxicity

Cross-study comparable

Glyphosate LD50 1568 mg/kg (rat) vs Paraquat ~22–150 mg/kg

Reported lower acute mammalian toxicity differential

Standard acute oral toxicity testing in rats

Evidence Dimension	Acute oral mammalian toxicity (LD50 in rats)
Target Compound Data	Glyphosate LD50 = 1568 mg/kg [1].
Comparator Or Baseline	Paraquat LD50 ≈ 22-150 mg/kg [2].
Quantified Difference	Paraquat is approximately 10 to 70 times more acutely toxic than glyphosate based on oral LD50 values.
Conditions	Standard acute oral toxicity testing in rats.

Why This Matters

The significantly lower acute toxicity of Roundup compared to alternatives like paraquat directly translates to reduced risk of severe poisoning incidents, lower requirements for personal protective equipment, and potentially lower insurance and regulatory burdens for applicators.

• [1] Standard Methods Committee. (2023). 6651 Glyphosate Herbicide. In W.C. Lipps, T.E. Baxter, & E. Braun-Howland (Eds.), Standard Methods For the Examination of Water and Wastewater. Washington DC: APHA Press. View Source
• [2] World Health Organization. (2021). Paraquat and Diquat. International Programme on Chemical Safety (IPCS) INCHEM. View Source

Roundup Glyphosate: Optimal Application Scenarios

Agricultural Burndown & Cover Crop Termination

Based on evidence of reliable broad-spectrum control, particularly when tank-mixed with 2,4-D or dicamba [1], Roundup is the premier choice for pre-plant burndown in no-till and minimum-till farming systems. Its cost-effectiveness compared to mechanical methods [2] and short soil half-life [3] make it economically and agronomically sound for preparing seedbeds without compromising soil health or rotational flexibility.

Grassland Restoration: Invasive Cool-Season Grasses

For projects aimed at restoring native plant communities in areas invaded by exotic cool-season grasses (ECSG), Roundup is scientifically supported as a more effective and less expensive tool than the grass-specific alternative clethodim [4]. Its use leads to greater relative coverage of native species and better long-term restoration outcomes, making it a strategic choice for conservation land managers.

Vineyard & Orchard Floor Management

In high-value perennial crops like European vineyards, the economic analysis clearly favors Roundup. The average cost of mechanical weeding is €250/ha higher than glyphosate-based chemical weeding [2]. For growers operating on thin margins or managing large acreages, the cost savings associated with Roundup are quantifiably substantial and directly impact operational profitability.

Industrial Vegetation Management: Low-Toxicity Option

For industrial vegetation managers (e.g., utility rights-of-way, rail corridors) who apply large volumes of herbicide, the relatively low acute mammalian toxicity of glyphosate (oral LD50 = 1568 mg/kg) [5] compared to alternatives like paraquat offers a significant advantage. This lower toxicity profile reduces potential liability, simplifies worker safety protocols, and can facilitate permitting in sensitive areas, making Roundup a preferred choice for large-scale, professional applications.

Application

Selection Property

Validation Focus

Pre‑plant burndown & cover crop termination

Broad‑spectrum control consistency with tank‑mixes

Tank‑mix compatibility and regrowth suppression

Grassland restoration (invasive cool‑season grass)

Cost‑effective native species promotion

Relative coverage of native vs. exotic grasses

Vineyard & orchard floor management

Economic weed control vs. mechanical methods

Cost per hectare and operational profitability

Industrial vegetation management – lower acute toxicity context

Reported lower acute mammalian toxicity profile

Worker safety protocols and regulatory permitting

• [1] Vollmer, K. (2023). How's That Burndown Looking? University of Maryland Extension Agronomy News. View Source
• [2] Jaeck, M., et al. (2023). The micro-economic impacts of a ban on glyphosate and its replacement with mechanical weeding in French vineyards. AgroParisTech. View Source
• [3] Duke, S. O. (2020). Glyphosate: Environmental fate and impact. Weed Science, 68(3), 201-207. View Source
• [4] Muzzy, E. J., Wiese, J. D., & Kanz, A. J. (2025). Restoring Exotic Cool-Season Grass Dominated Landscapes with Clethodim and Glyphosate. Transactions of the Nebraska Academy of Sciences, 45, 6-22. View Source
• [5] Standard Methods Committee. (2023). 6651 Glyphosate Herbicide. In W.C. Lipps, T.E. Baxter, & E. Braun-Howland (Eds.), Standard Methods For the Examination of Water and Wastewater. Washington DC: APHA Press. View Source